Cas no 28809-71-4 ((5R,8S,9S,10S,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-1-one)
28809-71-4 structure
Product Name:(5R,8S,9S,10S,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-1-one
CAS No:28809-71-4
MF:C27H46O2
MW:402.652948856354
CID:2662633
Update Time:2023-08-06
(5R,8S,9S,10S,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-1-one Chemical and Physical Properties
Names and Identifiers
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- 19-Hydroxy-5α-cholestan-1-one
- 19-Hydroxy-5alpha-cholestan-1-one
- (5R,8S,9S,10S,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,
- (5R,8S,9S,10S,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-1-one
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- Inchi: 1S/C27H46O2/c1-18(2)7-5-8-19(3)22-13-14-23-21-12-11-20-9-6-10-25(29)27(20,17-28)24(21)15-16-26(22,23)4/h18-24,28H,5-17H2,1-4H3/t19-,20-,21+,22-,23+,24+,26-,27+/m1/s1
- InChI Key: LCHCLPSWYAGVOQ-ORMLOLTMSA-N
- SMILES: OC[C@]12C(CCC[C@@H]1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 402.35
- Monoisotopic Mass: 402.35
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
(5R,8S,9S,10S,13R,14S,17R)-10-(Hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-1-one Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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